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Compound of Interest

Compound Name: Neflumozide

CAS No.: 86636-93-3

Cat. No.: B10782280

Get Quote

Note on Neflumozide and Leflunomide: The initial request specified analytical methods for

"Neflumozide." However, a thorough literature search revealed a significant lack of published

analytical methods for Neflumozide. Conversely, there is a wealth of information regarding the

analytical quantification of "Leflunomide," a widely used immunosuppressive drug. Given the

similarity in their names, this document provides detailed application notes and protocols for

Leflunomide, assuming a possible typographical error in the original query.

Introduction
Leflunomide is a disease-modifying antirheumatic drug (DMARD) used in the treatment of

rheumatoid and psoriatic arthritis.[1][2][3] It is a prodrug that is rapidly converted in the body to

its active metabolite, teriflunomide (A77 1726), which is responsible for its therapeutic effects.

[1][4] Accurate and reliable quantification of Leflunomide and its active metabolite in

pharmaceutical formulations and biological matrices is crucial for quality control,

pharmacokinetic studies, and therapeutic drug monitoring. This document details various

analytical methods for the quantification of Leflunomide and teriflunomide, including UV-Visible

Spectrophotometry, High-Performance Liquid Chromatography (HPLC), and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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UV-Visible Spectrophotometry
UV-Visible spectrophotometry is a simple and cost-effective method for the quantification of

Leflunomide in bulk drug and pharmaceutical dosage forms.

Application Note
This method is based on the measurement of the absorbance of Leflunomide in a suitable

solvent at its wavelength of maximum absorption (λmax). Methanol is a commonly used solvent

for this purpose. The method is suitable for routine quality control analysis where high

sensitivity and selectivity are not required.

Protocol: Quantification of Leflunomide in Tablets
1. Materials and Reagents:

Leflunomide reference standard

Methanol (analytical grade)

Distilled water

Volumetric flasks

Pipettes

UV-Visible Spectrophotometer

2. Preparation of Standard Stock Solution (1000 µg/mL):

Accurately weigh 100 mg of Leflunomide reference standard and transfer it to a 100 mL

volumetric flask.

Dissolve the standard in a small amount of methanol and then make up the volume to 100

mL with methanol.

3. Preparation of Working Standard Solutions:
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From the stock solution, prepare a working stock solution of 100 µg/mL by diluting 10 mL of

the stock solution to 100 mL with methanol.

Prepare a series of calibration standards in the concentration range of 2-30 µg/mL by further

diluting the working stock solution with distilled water.

4. Preparation of Sample Solution:

Weigh and powder 20 tablets of Leflunomide.

Accurately weigh a quantity of the powder equivalent to 20 mg of Leflunomide and transfer it

to a 50 mL volumetric flask.

Add a small amount of methanol to dissolve the drug, then make up the volume with

methanol.

Filter the solution.

Further dilute the filtrate with distilled water to a final concentration of 20 µg/mL.

5. Measurement:

Measure the absorbance of the standard and sample solutions at 261 nm against a blank of

distilled water.

Plot a calibration curve of absorbance versus concentration for the standard solutions.

Determine the concentration of Leflunomide in the sample solution from the calibration

curve.
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Solution Preparation

Analysis

Weigh Leflunomide
Standard

Dissolve in
Methanol

Weigh Tablet
Powder

Dissolve in
Methanol

Prepare Calibration
Standards (2-30 µg/mL)

Filter Sample
Solution

Measure Absorbance
at 261 nm

Dilute to Final
Concentration

Plot Calibration
Curve

Quantify Sample
Concentration
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Preparation

HPLC Analysis

Data Analysis

Prepare Mobile
Phase

Prepare Standard
Solutions

Prepare Sample
Solutions

Add Internal
Standard

Inject into
HPLC System

Chromatographic
Separation

UV Detection
at 254 nm

Measure Peak
Areas

Construct Calibration
Curve

Quantify Leflunomide
in Sample
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Sample Preparation
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Evaporate
Supernatant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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